Cas no 377050-52-7 (3-methyl-7-(3-methylbutyl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(3-methylbutyl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 377050-52-7
• MF: C₁₄H₂₃N₅O₂
• MW: 293.364722490311
• CID: 5986223
• PubChem ID: 649960
• Update Time: 2025-07-09

3-methyl-7-(3-methylbutyl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-(3-methylbutyl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-isopentyl-3-methyl-8-(propylamino)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-(3-methylbutyl)-8-(propylamino)-
• 3-Methyl-7-(3-methyl-butyl)-8-propylamino-3,7-dihydro-purine-2,6-dione
• SMR000012024
• HMS2170N13
• Oprea1_406165
• Z223843944
• UPCMLD0ENAT5733425:001
• CHEMBL1489625
• 3-methyl-7-(3-methylbutyl)-8-(propylamino)purine-2,6-dione
• HMS3319L15
• AKOS000721356
• 377050-52-7
• NCGC00027585-02
• AB00401055-09
• F1051-0129
• MLS000029334

• Inchi： 1S/C14H23N5O2/c1-5-7-15-13-16-11-10(19(13)8-6-9(2)3)12(20)17-14(21)18(11)4/h9H,5-8H2,1-4H3,(H,15,16)(H,17,20,21)
• InChI Key： QSODLGCSJCVGHZ-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C2=C(N(C)C(=O)NC2=O)N=C1NCCC

Computed Properties

• Exact Mass: 293.18517499g/mol
• Monoisotopic Mass: 293.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 9.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-methyl-7-(3-methylbutyl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 3-methyl-7-(3-methylbutyl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 377050-52-7)

The compound 3-methyl-7-(3-methylbutyl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 377050-52-7) is a specialized purine derivative with a unique molecular structure. This chemical entity has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in modulating biological pathways. The purine core, a well-known scaffold in medicinal chemistry, is modified with 3-methylbutyl and propylamino substituents, which may influence its binding affinity and selectivity toward specific targets.

Recent trends in scientific literature highlight a growing curiosity about purine-based compounds and their role in drug discovery. Researchers are particularly interested in how structural modifications, such as the addition of alkyl chains like 3-methylbutyl or propylamino groups, can enhance pharmacokinetic properties. The compound’s CAS No. 377050-52-7 is frequently searched in academic databases, reflecting its relevance in studies related to enzyme inhibition, receptor modulation, and metabolic regulation.

One of the key questions often explored by scientists is how 3-methyl-7-(3-methylbutyl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione interacts with cellular machinery. Its tetrahydro-1H-purine-2,6-dione backbone resembles naturally occurring purines, making it a candidate for investigating nucleotide mimicry. This property is crucial in designing therapeutics for conditions where purinergic signaling is dysregulated. Additionally, the compound’s lipophilic side chains may improve membrane permeability, a hot topic in drug delivery optimization.

From a synthetic chemistry perspective, the preparation of CAS No. 377050-52-7 involves multi-step organic transformations, often starting from readily available purine precursors. The introduction of the 3-methylbutyl and propylamino groups requires careful control of reaction conditions to avoid side products. This complexity has led to discussions in forums about scalable synthesis routes, a common concern for industrial applications.

In the context of bioactivity, preliminary studies suggest that 3-methyl-7-(3-methylbutyl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione may exhibit selective binding to certain adenosine receptors. This aligns with current industry focus on GPCR-targeted drugs, a trending topic in precision medicine. However, further validation is needed to confirm its efficacy and safety profile.

Environmental and green chemistry considerations are also relevant for this compound. Researchers are increasingly asked about the biodegradability and eco-toxicity of synthetic purines, reflecting broader societal interest in sustainable science. While data specific to CAS No. 377050-52-7 is limited, its structural features prompt inquiries into potential green synthesis methods.

In summary, 3-methyl-7-(3-methylbutyl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a fascinating case study in the intersection of medicinal chemistry and molecular design. Its CAS No. 377050-52-7 serves as a gateway to deeper explorations of structure-activity relationships and therapeutic potential. As the scientific community continues to prioritize targeted therapies and sustainable practices, compounds like this will remain at the forefront of innovation.